2,2-Dimethyl-hexanoic acid methyl ester

• IUPAC Name: methyl 2,2-dimethylhexanoate
• InChI: InChI=1S/C9H18O2/c1-5-6-7-9(2,3)8(10)11-4/h5-7H2,1-4H3
• InChI Key: PWIVQUPZVUNZKX-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C)(C)C(=O)OC
• Molecular Formula: C9H18O2
• DSSTOX Substance ID: DTXSID60335840
• Molecular Weight: 158.24 g/mol
• CAS RN: 813-69-4

Description

2,2-Dimethyl-hexanoic acid methyl ester , also known as methyl 2,2-dimethylhexanoate , is a chemical compound with the molecular formula C₉H₁₈O₂ . It falls under the category of esters and is commonly used in various industrial applications.

Synthesis Analysis

The synthesis of this compound involves the esterification of 2,2-dimethylhexanoic acid with methanol . The reaction typically occurs in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid . The esterification process leads to the formation of the methyl ester, which is a volatile liquid with a fruity odor.

Molecular Structure Analysis

CH₃   \    C - O - CH₃   / \ CH₃  CH₃ 

Mechanism of Action

As an ester, 2,2-Dimethyl-hexanoic acid methyl ester is primarily used as a flavoring agent in the food industry. Its fruity aroma contributes to the overall taste profile of certain food products. Additionally, it may find applications in perfumery and fragrance compositions.

Synthesis routes and methods I

Procedure details

To a solution of 2,2-Dimethyl-hexanoic acid (10.15 g, 0.07 mol) in ether (150 mL) was added (trimethylsilyl)diazomethane (46 ml, 2M in hexanes, 0.092 mol) drop wise. The mixture was stirred for 3 h, and ether was evaporated without applying reduced pressure. Fractional distillation of the residue provided the title ester 11.12 g (b.p. 90-95° C./1 mmHg). 1H NMR (CDCl3): δ 0.85 (t, J=7.0 Hz, 3H), 1.1-1.2 (m, 2H), 1.13 (s, 6H), 1.21-1.31 (m, 2H), 1.44-1.51 (m, 2H), 3.72 (s, 3H).

Synthesis routes and methods II

Procedure details

Anhydrous diisopropylamine (14.8 g, 0.146 mol) was dissolved in anhydrous THF (90 ml) under argon atmosphere. To the mixture stirred at -50° C. was added dropwise n-butyl lithium (1.62N, 90 ml, 0.146 mol) over a period of 30 minutes, and then a solution of isobutyric acid (6.4 g, 0.073 mol) in anhydrous THF (10 ml) was added over a period of 30 minutes. After the mixture was warmed to -5° C., n-butyl bromide (15.0 g, 0.11 mol) dissolved in 10 ml anhydrous THF was added dropwise. After 30 minutes, the mixture was acidified to pH2 with 6N aqueous hydrogen chloride. The mixture was extracted with ethyl acetate (60 ml33 2). The ethyl acetate layers were washed with water (30 ml×1) and with brine (20 ml×1), dried over anhydrous sodium sulfate, and concentrated. The residue was dissolved in 50 ml ether, and treated with an excess of ethereal solution of diazomethane. After concentration, distillation of the residue gave 2,2-dimethyl-hexanoic acid methyl ester (8.2 g, 0.052 mol, 71%, b.p.=69°-70° C./25 mmHg) as a colorless clear liquid. The structure of this product was confirmed by the following data.